Cyclodiol Cyclodiol
Brand Name: Vulcanchem
CAS No.: 116229-13-1
VCID: VC21078819
InChI: InChI=1S/C20H26O2/c1-18-7-6-16-15-4-3-14(21)12-13(15)2-5-17(16)19(18)8-10-20(18,22)11-9-19/h3-4,12,16-17,21-22H,2,5-11H2,1H3/t16-,17-,18+,19?,20?/m1/s1
SMILES: CC12CCC3C(C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O
Molecular Formula: C₂₀H₂₆O₂
Molecular Weight: 298.4 g/mol

Cyclodiol

CAS No.: 116229-13-1

Cat. No.: VC21078819

Molecular Formula: C₂₀H₂₆O₂

Molecular Weight: 298.4 g/mol

* For research use only. Not for human or veterinary use.

Cyclodiol - 116229-13-1

Specification

CAS No. 116229-13-1
Molecular Formula C₂₀H₂₆O₂
Molecular Weight 298.4 g/mol
IUPAC Name (2R,11S,14S)-14-methylpentacyclo[13.2.2.01,14.02,11.05,10]nonadeca-5(10),6,8-triene-7,15-diol
Standard InChI InChI=1S/C20H26O2/c1-18-7-6-16-15-4-3-14(21)12-13(15)2-5-17(16)19(18)8-10-20(18,22)11-9-19/h3-4,12,16-17,21-22H,2,5-11H2,1H3/t16-,17-,18+,19?,20?/m1/s1
Standard InChI Key YGXXZMDWSWSCSI-UYUJGIFYSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H](C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O
SMILES CC12CCC3C(C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O
Canonical SMILES CC12CCC3C(C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O

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